Cas no 511241-69-3 (4-Quinolinecarboxamide,2,8-dimethyl-(9CI))

• Product name: 4-Quinolinecarboxamide,2,8-dimethyl-(9CI)
• CAS No: 511241-69-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 934785
• PubChem ID: 4366964

4-Quinolinecarboxamide,2,8-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide,2,8-dimethyl-(9CI)
• 511241-69-3
• 2,8-dimethylquinoline-4-carboxamide
• AKOS021982818

• Inchi： InChI=1S/C12H12N2O/c1-7-4-3-5-9-10(12(13)15)6-8(2)14-11(7)9/h3-6H,1-2H3,(H2,13,15)
• InChI Key： YSYVAMAYIRAWAX-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(=CC(=N2)C)C(=O)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų
• XLogP3: 1.8